Cas no 88738-47-0 (2-Butenedinitrile, 2-(1,1-dimethylethyl)-3-phenyl-)

2-Butenedinitrile, 2-(1,1-dimethylethyl)-3-phenyl- structure
88738-47-0 structure
Product Name:2-Butenedinitrile, 2-(1,1-dimethylethyl)-3-phenyl-
CAS No:88738-47-0
MF:C14H14N2
MW:210.274363040924
CID:622663
PubChem ID:71319923
Update Time:2025-04-19

2-Butenedinitrile, 2-(1,1-dimethylethyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenedinitrile, 2-(1,1-dimethylethyl)-3-phenyl-
    • 2-tert-butyl-3-phenylbut-2-enedinitrile
    • 88738-47-0
    • DTXSID70749914
    • Inchi: 1S/C14H14N2/c1-14(2,3)13(10-16)12(9-15)11-7-5-4-6-8-11/h4-8H,1-3H3
    • InChI Key: ZTBJOQGDMCVBLG-UHFFFAOYSA-N
    • SMILES: N#CC(=C(C#N)C1C=CC=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 210.115698455g/mol
  • Monoisotopic Mass: 210.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.3
  • Topological Polar Surface Area: 47.6Ų
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